Cas no 1206999-72-5 (methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate)

• Product Name: methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate
• CAS No: 1206999-72-5
• MF: C₁₇H₂₀N₂O₇S
• MW: 396.414903640747
• CID: 5981775
• PubChem ID: 45504318
• Update Time: 2025-06-11

methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate
• methyl 2-[(2-{[5-(dimethylsulfamoyl)furan-2-yl]methoxy}phenyl)formamido]acetate
• AKOS024519328
• F5793-0081
• methyl 2-[[2-[[5-(dimethylsulfamoyl)furan-2-yl]methoxy]benzoyl]amino]acetate
• VU0521140-1
• methyl 2-(2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)benzamido)acetate
• 1206999-72-5

• Inchi： 1S/C17H20N2O7S/c1-19(2)27(22,23)16-9-8-12(26-16)11-25-14-7-5-4-6-13(14)17(21)18-10-15(20)24-3/h4-9H,10-11H2,1-3H3,(H,18,21)
• InChI Key： MIPZFBBMPJUGIF-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(COC2C=CC=CC=2C(NCC(=O)OC)=O)O1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 396.09912215g/mol
• Monoisotopic Mass: 396.09912215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate

Methyl 2-(2-{5-(Dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate: A Comprehensive Overview

Methyl 2-(2-{5-(dimethylsulfamoylfuran-2-ylmethoxy}phenyl)formamidoacetate) is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1206999-72-5, represents a confluence of advanced synthetic chemistry and pharmacological potential. Its unique structural features, characterized by the presence of a furan ring, a phenyl group modified with a dimethylsulfamoyl moiety, and an acetic acid derivative, make it a subject of intense study for its potential applications in drug discovery and therapeutic development.

The compound's molecular architecture is pivotal in understanding its biological activity. The furan-2-ylmethoxy group introduces a polar, oxygen-rich region that can interact favorably with biological targets, while the dimethylsulfamoyl substituent enhances the compound's solubility and binding affinity. These features are particularly relevant in the context of developing novel therapeutic agents that require precise molecular recognition and interaction with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have suggested that Methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating various diseases. For instance, preliminary in vitro studies have indicated potential anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the strategic functionalization of aromatic and heterocyclic rings, showcasing the expertise of chemists in designing complex molecules. The use of palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques has been crucial in achieving the desired molecular structure with high yield and purity.

In the realm of drug discovery, Methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it could serve as a scaffold for designing new drugs with improved efficacy and reduced side effects. This approach aligns with the growing trend in pharmaceutical research towards rational drug design, where computational predictions guide the development of novel therapeutic agents.

The compound's physicochemical properties have also been thoroughly investigated. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for further development into a drug candidate. Preliminary data suggest that Methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate exhibits good stability under standard storage conditions, which is essential for its long-term viability in research and development pipelines.

Ethical considerations are paramount in biomedical research, and the development of new compounds must adhere to stringent regulatory standards. Methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate has been synthesized and characterized with these principles in mind, ensuring that it meets safety and quality benchmarks before being subjected to further biological testing.

The future prospects for Methyl 2-(2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}phenyl)formamidoacetate are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential applications in treating various diseases. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate this compound from a laboratory curiosity into a tangible therapeutic option for patients worldwide.